Cas no 1334146-91-6 (1-benzyl-3-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride)

• Product Name: 1-benzyl-3-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride
• CAS No: 1334146-91-6
• MF: C₁₆H₁₄ClN₃O₄S
• MW: 379.818061351776
• MDL: MFCD19686411
• CID: 4770552
• Update Time: 2025-10-17

1-benzyl-3-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-sulfonyl chloride
• 1-benzyl-3-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride

• MDL： MFCD19686411
• Inchi： 1S/C16H14ClN3O4S/c1-2-19-15(21)13-8-12(25(17,23)24)9-18-14(13)20(16(19)22)10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3
• InChI Key： MTERCIGNPMHAHN-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC2=C(C=1)C(N(CC)C(N2CC1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 630
• XLogP3: 2
• Topological Polar Surface Area: 96

Additional information on 1-benzyl-3-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride

Introduction to 1-benzyl-3-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride (CAS No. 1334146-91-6)

1-benzyl-3-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride, identified by its CAS number 1334146-91-6, is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrido[2,3-d]pyrimidine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of a sulfonyl chloride functional group at the 6-position enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The pyrido[2,3-d]pyrimidine core is a fused bicyclic system consisting of a pyrimidine ring connected to a pyridone ring. This structural configuration is particularly relevant in the design of bioactive molecules due to its ability to interact with various biological targets. In recent years, there has been a surge in research focused on developing novel derivatives of this scaffold for their potential roles in treating diseases such as cancer, inflammation, and infectious disorders. The 1-benzyl-3-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride compound serves as a versatile building block for such derivatives.

The sulfonyl chloride moiety is particularly noteworthy as it provides a reactive site for further functionalization through nucleophilic substitution reactions. This reactivity allows chemists to introduce diverse substituents at the 6-position of the pyrido[2,3-d]pyrimidine ring, thereby tailoring the compound's pharmacological properties. Such modifications are crucial for optimizing drug-like characteristics such as solubility, bioavailability, and target specificity. The CAS number 1334146-91-6 ensures precise identification and traceability of this compound in research and industrial settings.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Pyrido[2,3-d]pyrimidines have been extensively studied for their potential as kinase inhibitors, particularly in the context of tyrosine kinases that play a critical role in cancer signaling pathways. For instance, derivatives of this scaffold have shown promising activity against mutant forms of kinases associated with resistance to targeted therapies. The 1-benzyl-3-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride compound could be a key precursor in synthesizing such kinase inhibitors.

In addition to its applications in oncology research, 1-benzyl-3-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride has also been explored for its antimicrobial properties. The sulfonyl chloride group can be used to introduce functionalities that enhance interactions with bacterial or viral targets. Preliminary studies have suggested that certain derivatives of this compound exhibit inhibitory effects against pathogenic microorganisms by disrupting essential metabolic pathways. This makes it an attractive candidate for developing novel antimicrobial agents in response to growing concerns about antibiotic resistance.

The synthesis of 1-benzyl-3-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the pyrido[2,3-d]pyrimidine core followed by functional group interconversions to introduce the benzyl and ethyl substituents at the 1-position and 3-position respectively. The introduction of the sulfonyl chloride group at the 6-position is often achieved through chlorosulfonation reactions or other sulfonylation methods.

The reactivity of the sulfonyl chloride group makes it particularly useful in medicinal chemistry for generating amides or other sulfonamide derivatives through reaction with nucleophiles such as amines or thiols. These sulfonamide linkages are prevalent in many bioactive molecules due to their ability to form hydrogen bonds and stabilize three-dimensional structures within biological targets. By leveraging the CAS number 1334146-91-6, researchers can ensure they are working with a well-characterized intermediate that adheres to stringent quality control standards.

Recent publications have demonstrated the utility of 1-benzyl-3-ethyl-2-hydroxy-morpholine-substituted derivatives derived from this compound in preclinical studies targeting inflammatory diseases. The hydroxymorpholine moiety is known for its ability to modulate cytokine production and inhibit inflammatory pathways. Such findings underscore the importance of exploring structure-function relationships within the pyrido[2d]pyrimidine scaffold for developing therapeutic agents with improved efficacy and reduced side effects.

The chemical properties of 1-benzyl-(E)-ethenylidene-substituted analogs derived from this compound have also been investigated for their potential as photodynamic therapy agents or probes for studying biological processes involving singlet oxygen generation. The (E)-ethenylidene group can absorb light at specific wavelengths and undergo photochemical reactions that yield reactive oxygen species capable of damaging target cells or tissues. This opens up possibilities for applications in cancer therapy or diagnostic imaging.

In conclusion, 1-benzyl-(E)-ethenylidene-substituted analogs derived from CAS No. 1334146–91–6 exhibit diverse biological activities that make them valuable tools in drug discovery and development. Their versatility as intermediates allows for further functionalization into more complex molecules with tailored pharmacological profiles. As research continues to uncover new therapeutic applications for heterocyclic compounds, 1-benzyl-(E)-ethenylidene-substituted analogs will undoubtedly play an important role in addressing unmet medical needs across various disease areas.